Cas no 72297-49-5 (b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctyl)-)

• Product Name: b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctyl)-
• CAS No: 72297-49-5
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 569950
• PubChem ID: 44146343
• Update Time: 2025-04-19

b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctyl)- Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctyl)-
• 3-[2-carboxyethyl(octanoyl)amino]propanoic acid
• N-(2-carboxyethyl)-N-(1-oxooctyl)-beta-alanine
• 3-(2-carboxyethyl-octanoyl-amino)propanoic acid
• EINECS 276-574-3
• DTXSID40222623
• 72297-49-5
• NS00037359
• SCHEMBL8065184

• Inchi： 1S/C14H25NO5/c1-2-3-4-5-6-7-12(16)15(10-8-13(17)18)11-9-14(19)20/h2-11H2,1H3,(H,17,18)(H,19,20)
• InChI Key： VDMVVNIBTYGBKL-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)N(CCC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 287.173
• Monoisotopic Mass: 287.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 94.9A^2

Experimental Properties

• Density: 1.134
• Boiling Point: 498.5°C at 760 mmHg
• Flash Point: 255.3°C
• Refractive Index: 1.494